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Compound of Interest

Compound Name: Sulfuramidous chloride

Cat. No.: B15474147 Get Quote

An In-depth Examination of its Physicochemical Properties and Synthetic Applications

Abstract
Sulfuryl chloride (SO₂Cl₂) is a highly reactive inorganic compound that serves as a powerful

and versatile reagent in modern organic synthesis. This technical guide provides a

comprehensive overview of the physical and chemical properties of sulfuryl chloride, tailored for

researchers, scientists, and drug development professionals. It presents a detailed compilation

of its physicochemical data, explores its diverse reactivity, and furnishes detailed experimental

protocols for its key applications. Furthermore, this guide employs visualizations of reaction

pathways and experimental workflows to facilitate a deeper understanding of its chemical

behavior.

Physical Properties
Sulfuryl chloride is a colorless to slightly yellow fuming liquid with a pungent odor.[1][2] Upon

prolonged standing, it can decompose into sulfur dioxide and chlorine, imparting a yellowish

color.[1] It is a dense liquid, heavier than water, and its vapors are also denser than air.[3][4]

Sulfuryl chloride is not found in nature.[1] The key physical properties of sulfuryl chloride are

summarized in the table below.
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Property Value References

Molecular Formula SO₂Cl₂ [1]

Molar Mass 134.9698 g/mol [1]

Appearance
Colorless to yellowish liquid,

pungent odor
[1][2]

Density 1.67 g/cm³ (at 20 °C) [1]

Melting Point -54.1 °C [1]

Boiling Point 69.4 °C [1]

Vapor Pressure 106.5 mmHg (at 20 °C) [2]

Vapor Density 4.6 (Air = 1) [3]

Refractive Index (n_D) 1.4437 (at 20 °C) [1]

Solubility

Reacts with water. Miscible

with benzene, toluene,

chloroform, carbon

tetrachloride, and glacial acetic

acid.

[1][2][5]

Flash Point Not flammable [1]

Chemical Properties and Reactivity
Sulfuryl chloride is a highly reactive compound, primarily utilized as a source of chlorine and for

the introduction of the sulfonyl group. Its reactivity is distinct from that of thionyl chloride

(SOCl₂); sulfuryl chloride acts as a source of chlorine radicals, whereas thionyl chloride is a

source of chloride ions.[1][2]

Hydrolysis and Decomposition
Sulfuryl chloride reacts violently and exothermically with water, hydrolyzing to sulfuric acid and

hydrogen chloride gas.[1][2]

Reaction with Water: 2 H₂O + SO₂Cl₂ → H₂SO₄ + 2 HCl[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://en.wikipedia.org/wiki/Sulfuryl_chloride
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://en.wikipedia.org/wiki/Sulfuryl_chloride
https://www.scribd.com/document/47527036/free-radical-chlorination-by-sulfuryl-chloride
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://en.wikipedia.org/wiki/Sulfuryl_chloride
https://patents.google.com/patent/US1765688A/en
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://en.wikipedia.org/wiki/Sulfuryl_chloride
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://en.wikipedia.org/wiki/Sulfuryl_chloride
https://www.prepchem.com/synthesis-of-sulfuryl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It also decomposes upon heating to or above 100 °C, which is about 30 °C above its boiling

point, yielding sulfur dioxide and chlorine gas.[1][6]

Thermal Decomposition: SO₂Cl₂ (g) ⇌ SO₂ (g) + Cl₂ (g)

Chlorination Reactions
Sulfuryl chloride is a versatile chlorinating agent for a wide range of organic compounds,

including alkanes, alkenes, alkynes, aromatic compounds, and ethers.[1][2] These reactions

often proceed via a free-radical mechanism and can be initiated by light or a radical initiator like

azobisisobutyronitrile (AIBN).[1]

One of the key advantages of using sulfuryl chloride over gaseous chlorine is that it is a liquid,

which makes it easier and safer to handle and measure.[1]

Sulfuryl chloride can be used for the chlorination of alkanes to produce alkyl chlorides. The

reaction is typically initiated by a radical initiator.

General Reaction: RH + SO₂Cl₂ --(initiator)--> RCl + SO₂ + HCl[1]

Caption: Workflow for the free-radical chlorination of an alkane using sulfuryl chloride.

Conversion of Alcohols to Alkyl Chlorides
Sulfuryl chloride can be used to convert alcohols to their corresponding alkyl chlorides.[1] The

reaction mechanism can vary depending on the substrate and reaction conditions.

Alcohol (R-OH)

Reaction

Sulfuryl Chloride (SO2Cl2)

Alkyl Chloride (R-Cl)

Sulfuric Acid (H2SO4)

Hydrogen Chloride (HCl)
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Caption: General reaction scheme for the conversion of an alcohol to an alkyl chloride.

Synthesis of Sulfonyl Chlorides
Sulfuryl chloride can be used in sulfonation reactions, although this is less common than its use

as a chlorinating agent.[7]

Synthesis of Sulfenyl Chlorides
Sulfuryl chloride is an effective reagent for the conversion of thiols and disulfides into the

corresponding sulfenyl chlorides.[1]

General Reaction with Thiols: RSH + SO₂Cl₂ → RSCl + SO₂ + HCl[1]

Experimental Protocols
Synthesis of Sulfuryl Chloride
Sulfuryl chloride is typically prepared by the reaction of sulfur dioxide and chlorine gas in the

presence of a catalyst, such as activated carbon.[2]

Materials and Equipment:

Round bottom flask

Reflux condenser

Two gas inlet tubes

Activated carbon (dried)

Sulfur dioxide gas (dry)

Chlorine gas (dry)

Ice bath

Procedure:

Dry the activated carbon by heating it under vacuum.
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Set up the apparatus with the round bottom flask fitted with the reflux condenser and gas

inlet tubes.

Fill approximately half of the reflux condenser with the dried activated carbon.

Pass a steady stream of dry sulfur dioxide and chlorine gas through the system.

Cool the round bottom flask in an ice bath to collect the liquid sulfuryl chloride.

Once a sufficient amount of product has been collected, the crude sulfuryl chloride can be

purified by fractional distillation, collecting the fraction boiling at 69-70 °C.[1]

Reactants

Apparatus

Purification

Sulfur Dioxide (gas)

Round Bottom Flask

Chlorine (gas)

Reflux Condenser Fractional Distillation

Crude ProductReflux

Activated Carbon Catalyst

Pure Sulfuryl Chloride
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Caption: Experimental workflow for the synthesis of sulfuryl chloride.
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Protocol for Free-Radical Chlorination of an Alkane (e.g.,
Cyclohexane)
This protocol describes the chlorination of cyclohexane using sulfuryl chloride and AIBN as a

radical initiator.

Materials and Equipment:

Round-bottom flask with a reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Cyclohexane

Sulfuryl chloride

Azobisisobutyronitrile (AIBN)

Sodium bicarbonate solution (aqueous)

Anhydrous calcium chloride

Distillation apparatus

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add

cyclohexane (e.g., 25.0 mL).

In a fume hood, carefully add sulfuryl chloride (e.g., 9.0 mL).

Add a catalytic amount of AIBN (e.g., 0.10 g).
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Heat the reaction mixture to reflux using a heating mantle. The reaction is initiated, and the

evolution of HCl and SO₂ gases will be observed.

After the reaction is complete (e.g., after 1-2 hours of reflux, or as monitored by GC), cool

the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash it with a saturated sodium

bicarbonate solution to neutralize any remaining acid.

Separate the organic layer and dry it over anhydrous calcium chloride.

Filter to remove the drying agent.

Purify the chlorocyclohexane by simple distillation, collecting the fraction boiling at the

appropriate temperature (b.p. of chlorocyclohexane is 142-143 °C).

Safety and Handling
Sulfuryl chloride is a toxic, corrosive, and lachrymatory substance.[1] It should be handled with

extreme care in a well-ventilated fume hood.[8] Personal protective equipment, including

chemical-resistant gloves, safety goggles, and a lab coat, is essential.[8]

It reacts violently with water and donor solvents like DMSO and DMF.[1] Therefore, it must be

stored in a cool, dry place away from incompatible materials.[8] In case of a spill, do not use

water. Use an inert absorbent material like sand or vermiculite to contain the spill.[8]

Conclusion
Sulfuryl chloride is a valuable and versatile reagent in chemical synthesis, offering a convenient

and efficient means of chlorination and, to a lesser extent, sulfonylation. Its distinct reactivity

profile, coupled with its ease of handling as a liquid, makes it an important tool for synthetic

chemists. A thorough understanding of its physical properties, chemical reactivity, and proper

handling procedures is crucial for its safe and effective utilization in a laboratory or industrial

setting. This guide provides the foundational knowledge for professionals to harness the

synthetic potential of sulfuryl chloride while prioritizing safety and experimental reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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